Cas no 896675-94-8 (4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole)

• Product Name: 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole
• CAS No: 896675-94-8
• MF: C₂₀H₂₁NO₃S₂
• MW: 387.515642881393
• CID: 6430481
• PubChem ID: 7100547
• Update Time: 2025-06-26

4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole
• Oxazole, 5-(pentylthio)-2-phenyl-4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)-5-pentylsulfanyl-2-phenyl-1,3-oxazole
• AKOS024585451
• 896675-94-8
• 5-(pentylthio)-2-phenyl-4-(phenylsulfonyl)oxazole
• F0586-0023

• Inchi： 1S/C20H21NO3S2/c1-2-3-10-15-25-20-19(26(22,23)17-13-8-5-9-14-17)21-18(24-20)16-11-6-4-7-12-16/h4-9,11-14H,2-3,10,15H2,1H3
• InChI Key： QDAXLMAPRYVVFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(OC(C2C=CC=CC=2)=N1)SCCCCC)(=O)=O

Computed Properties

• Exact Mass: 387.09628588g/mol
• Monoisotopic Mass: 387.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 567.9±60.0 °C(Predicted)
• pka: -4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole

Introduction to 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole (CAS No. 896675-94-8)

4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole, identified by the CAS number 896675-94-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of multiple functional groups, including a benzenesulfonyl moiety at the 4-position and a pentylsulfanyl group at the 5-position, alongside a phenyl ring at the 2-position, contributes to its unique chemical properties and potential biological activities.

The synthesis of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the benzenesulfonyl group typically involves sulfonation reactions, while the pentylsulfanyl group is often incorporated through thiolation or nucleophilic substitution reactions. The phenyl ring is typically introduced via Friedel-Crafts alkylation or acylation processes. These synthetic steps require precise control over reaction conditions, including temperature, solvent choice, and catalyst selection, to ensure high yield and purity.

One of the most compelling aspects of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole is its potential as a lead compound in drug discovery. The oxazole ring itself is a well-known pharmacophore found in numerous bioactive molecules, including antifungal, antibacterial, and anticancer agents. The additional functional groups in this compound may enhance its binding affinity to biological targets by increasing surface area and improving hydrophobic interactions. Furthermore, the presence of both sulfonyl and sulfanyl groups suggests possible interactions with enzymes or receptors that are sensitive to these moieties.

Recent research has begun to explore the pharmacological properties of derivatives of oxazole compounds. For instance, studies have shown that modifications at the 2-position of the oxazole ring can significantly alter biological activity. In one notable study, researchers modified oxazole derivatives to enhance their efficacy as kinase inhibitors. While 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole has not been directly tested as a kinase inhibitor, its structural features suggest it may exhibit similar properties. The benzenesulfonyl group could serve as a hinge-binding motif, while the pentylsulfanyl group could interact with hydrophobic pockets on the target protein.

The compound's potential in drug discovery is further supported by computational studies that predict its binding affinity to various biological targets. Molecular docking simulations have been used to model interactions between 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole and enzymes such as protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders. These simulations suggest that the compound may disrupt key signaling pathways by inhibiting enzyme activity. Additionally, its ability to cross cell membranes due to its lipophilic nature makes it a promising candidate for oral administration.

In vitro studies have begun to explore the cytotoxic effects of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole on various cancer cell lines. Preliminary results indicate that the compound exhibits dose-dependent cytotoxicity in several aggressive tumor types without significant toxicity to normal cells. This selective toxicity is attributed to differences in metabolic processing between cancerous and healthy cells. Further research is needed to fully understand the mechanisms underlying this selectivity and to optimize dosing regimens for therapeutic applications.

The structural complexity of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole also presents opportunities for further derivatization to improve pharmacokinetic properties such as solubility and bioavailability. For example, replacing the pentylsulfanyl group with smaller alkyl or aryl groups could enhance water solubility while maintaining biological activity. Alternatively, introducing additional polar functional groups might improve binding affinity through hydrogen bonding interactions.

Another area of interest is the use of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole as a tool compound in biochemical research. Its well-defined structure makes it an ideal candidate for use in enzyme kinetics studies or as an intermediate in synthetic chemistry investigations. By studying how this compound interacts with biological systems, researchers can gain insights into broader chemical principles that may apply to other bioactive molecules.

The synthesis and characterization of 4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole also highlight advancements in synthetic methodologies that enable complex molecule construction. Modern techniques such as flow chemistry and automated synthesis platforms have made it possible to produce intricate molecules like this one with greater efficiency and precision than traditional batch methods. These advancements are crucial for accelerating drug discovery efforts by reducing time-to-market for new therapeutics.

In conclusion,4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-phenyl-1,3-oxazole (CAS No. 896675-94-8) represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural features offer potential applications in drug development targeting various diseases while serving as a valuable tool for biochemical research. As our understanding of molecular interactions continues to grow,4-(benzenesulfonyl)-5-(pentylsulfanyl)-2-ph